Cas no 1500193-88-3 (alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol)

• Product Name: alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol
• CAS No: 1500193-88-3
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 6793321
• PubChem ID: 79692032
• Update Time: 2025-05-19

alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol Chemical and Physical Properties

Names and Identifiers

• AKOS018249168
• alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol
• 1500193-88-3
• MFCD23750760

• Inchi： 1S/C11H13FO/c1-7-4-9(6-10(12)5-7)11(13)8-2-3-8/h4-6,8,11,13H,2-3H2,1H3
• InChI Key： LGMZQAFIDQYFCR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C1CC1)O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol

Recent Advances in the Study of alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol (CAS: 1500193-88-3)

In recent years, the compound alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol (CAS: 1500193-88-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and fluorinated benzene ring structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's role as a potent modulator of specific enzymatic pathways. Studies published in 2023 have demonstrated that alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol exhibits high selectivity for certain protein targets, making it a valuable candidate for drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity and interaction with biological macromolecules.

Another area of interest is the compound's pharmacokinetic properties. Recent investigations have revealed that alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol possesses favorable bioavailability and metabolic stability, which are critical for its transition from bench to bedside. These findings were corroborated by in vivo studies, where the compound showed sustained plasma concentrations and minimal off-target effects.

In addition to its therapeutic potential, significant progress has been made in the synthetic chemistry of alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, scalable synthesis route that improves yield and reduces production costs. This advancement is expected to facilitate further research and eventual commercialization of the compound.

Looking ahead, researchers are exploring the broader applications of alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol, including its potential use in combination therapies and as a scaffold for the development of derivatives with enhanced properties. Collaborative efforts between academia and industry are underway to accelerate its translation into clinical trials, with preliminary results anticipated in the coming years.

In conclusion, alpha-Cyclopropyl-3-fluoro-5-methylbenZenemethanol (CAS: 1500193-88-3) represents a promising avenue for drug discovery and development. Its unique chemical structure, coupled with its favorable biological and pharmacokinetic profiles, positions it as a compound of significant interest in the pharmaceutical industry. Continued research and innovation will be essential to fully realize its therapeutic potential.